3-ethylpentane-1,3-diamine dihydrochloride
Overview
Description
3-ethylpentane-1,3-diamine dihydrochloride is a crystalline solid compound with the chemical formula C7H19ClN2 and a molecular weight of 166.69 g/mol . It is soluble in water and is commonly used in various chemical and industrial applications.
Preparation Methods
3-ethylpentane-1,3-diamine dihydrochloride can be synthesized by reacting 3-ethylpentane-1,3-diamine with hydrochloric acid. This reaction results in the formation of the dihydrochloride salt of the diamine . The reaction conditions typically involve dissolving the diamine in a suitable solvent and then adding hydrochloric acid to the solution. The product is then isolated by crystallization.
Chemical Reactions Analysis
3-ethylpentane-1,3-diamine dihydrochloride undergoes various chemical reactions, including:
Oxidation: This compound can be oxidized using common oxidizing agents such as hydrogen peroxide or potassium permanganate.
Reduction: It can be reduced using reducing agents like lithium aluminum hydride.
Substitution: The compound can undergo substitution reactions where one or more of its hydrogen atoms are replaced by other atoms or groups.
The major products formed from these reactions depend on the specific conditions and reagents used.
Scientific Research Applications
3-ethylpentane-1,3-diamine dihydrochloride has several scientific research applications, including:
Chemistry: It is used as a building block in the synthesis of more complex molecules.
Biology: The compound is used in various biochemical assays and experiments.
Industry: The compound is used in the production of polymers, resins, and other industrial materials.
Mechanism of Action
The mechanism of action of 3-ethylpentane-1,3-diamine dihydrochloride involves its interaction with specific molecular targets and pathways. The compound can act as a ligand, binding to receptors or enzymes and modulating their activity. This interaction can lead to various biological effects, depending on the specific target and pathway involved .
Comparison with Similar Compounds
3-ethylpentane-1,3-diamine dihydrochloride can be compared with other similar compounds such as ethylenediamine and hexamethylenediamine. While all these compounds contain diamine groups, this compound is unique due to its specific structure and the presence of an ethyl group on the pentane chain. This structural difference can influence its reactivity and applications .
Similar compounds include:
- Ethylenediamine
- Hexamethylenediamine
- 1,3-diaminopropane
These compounds share some similarities in their chemical properties but differ in their specific applications and reactivity.
Properties
CAS No. |
2680539-54-0 |
|---|---|
Molecular Formula |
C7H20Cl2N2 |
Molecular Weight |
203.2 |
Purity |
95 |
Origin of Product |
United States |
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